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Compound of Interest

Compound Name: Fosetyl

Cat. No.: B095085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Fosetyl-aluminium and its various formulations. The information is curated to

assist researchers, scientists, and professionals in the fields of drug development and crop

protection in understanding the fundamental characteristics of this widely used systemic

fungicide.

Core Physicochemical Properties of Fosetyl-
aluminium
Fosetyl-aluminium, the aluminium salt of ethyl phosphonate, is a white to yellowish odorless

crystalline solid.[1][2] It is known for its high water solubility and systemic action in plants,

translocating both acropetally and basipetally.[2] The following tables summarize the key

physicochemical properties of the technical grade active ingredient.

Table 1: General Physicochemical Properties of Fosetyl-
aluminium
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Property Value References

Chemical Name
Aluminium tris(ethyl

phosphonate)
[3]

CAS Number 39148-24-8 [2][3]

Molecular Formula C₆H₁₈AlO₉P₃ [3]

Molecular Weight 354.1 g/mol [3]

Appearance
White to yellowish, odorless

crystalline powder
[1][2]

Melting Point 215 °C (decomposes) [2]

Decomposition Temperature >276 °C [4]

Vapor Pressure < 7.5 x 10⁻¹⁰ mm Hg at 25°C [2]

Log P (octanol/water) -2.1 to -2.7 [2]

Table 2: Solubility of Fosetyl-aluminium
Solvent Solubility at 20°C References

Water 111.3 g/L [5]

Methanol 920 mg/L [2]

Acetone 13 mg/L [2]

Ethyl Acetate < 1 mg/L [2]

n-Heptane < 1 mg/L [6]

Xylene 1 mg/L [6]

Dichloromethane 4 mg/L [6]

Table 3: Stability of Fosetyl-aluminium
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Condition Stability References

Hydrolytic Stability

Hydrolyzes in acidic and

alkaline conditions. DT₅₀ of 5

days at pH 3 and 13.4 days at

pH 13.

[1]

Thermal Stability
Stable under normal storage

conditions.
[1]

Photostability DT₅₀ of 23 daylight hours. [1]

Fosetyl-aluminium Formulations
Fosetyl-aluminium is commonly available in several formulations, primarily as wettable

powders (WP) and water-dispersible granules (WG).[4][5][7] These formulations are designed

for easy dispersion in water for application as foliar sprays or soil treatments.[4]

Table 4: Physicochemical Properties of Fosetyl-
aluminium Formulations
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Property Formulation Type
Typical
Value/Range

References

Active Ingredient

Content
WP, WG

Typically 80% (800

g/kg)
[2]

pH (1% aqueous

dispersion)
WP 3.0 - 6.0 [8]

Suspensibility WP

Minimum 70% after 30

min in CIPAC

Standard Water D at

30°C

[7][9]

Wettability WP

Completely wetted in

< 2 minutes without

swirling

[7][9]

Persistent Foam WP
Maximum 50 mL after

1 minute
[7][9]

Experimental Protocols
The determination of the physicochemical properties of Fosetyl-aluminium and its formulations

is guided by internationally recognized methods, primarily those established by the

Organisation for Economic Co-operation and Development (OECD) and the Collaborative

International Pesticides Analytical Council (CIPAC).

Melting Point Determination
Methodology: OECD Guideline 102; CIPAC Method MT 2.[8][10][11][12][13]

Principle: This method involves heating a small, finely ground sample of the technical grade

Fosetyl-aluminium in a capillary tube at a controlled rate.[12] The temperature at which the

substance is observed to transition from a solid to a liquid state is recorded as the melting

point.[12]

Apparatus: Capillary tube melting point apparatus.[8]
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Procedure:

A small amount of the dried, powdered sample is packed into a capillary tube to a height of

2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (e.g., 1°C/minute) near the expected

melting point.

The temperature at which the first droplet of liquid appears and the temperature at which

the last solid particle melts are recorded to define the melting range. For Fosetyl-
aluminium, decomposition is observed at its melting point.[2]

Water Solubility
Methodology: OECD Guideline 105 (Flask Method); CIPAC Method MT 157.[10][14][15][16]

[17]

Principle: The flask method is suitable for substances with a solubility greater than 10⁻² g/L,

which applies to Fosetyl-aluminium.[15][16] A saturated solution of the substance in water is

prepared at a constant temperature, and the concentration of the dissolved substance is

determined analytically.[14]

Apparatus: Constant temperature water bath, flasks with stoppers, analytical balance,

filtration or centrifugation equipment, and a suitable analytical instrument (e.g., HPLC).

Procedure:

An excess amount of Fosetyl-aluminium is added to a flask containing a known volume of

deionized water.

The flask is sealed and agitated in a constant temperature bath (e.g., 20°C) for a sufficient

period to reach equilibrium (e.g., 24-48 hours).

The solution is then allowed to stand to allow undissolved particles to settle.
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An aliquot of the clear supernatant is carefully removed, and if necessary, filtered or

centrifuged to remove any remaining solid particles.

The concentration of Fosetyl-aluminium in the aqueous solution is determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

[18]

Partition Coefficient (n-octanol/water)
Methodology: OECD Guideline 117 (HPLC Method).[1][19][20][21][22]

Principle: The HPLC method estimates the octanol-water partition coefficient (Log P) by

correlating the retention time of the substance on a reverse-phase HPLC column with the

known Log P values of a series of reference compounds.[1][19]

Apparatus: High-Performance Liquid Chromatograph (HPLC) with a UV detector and a

reverse-phase column (e.g., C18).

Procedure:

A series of standard compounds with known Log P values are injected into the HPLC

system to create a calibration curve of retention time versus Log P.

A solution of Fosetyl-aluminium is then injected under the same isocratic conditions.

The retention time of Fosetyl-aluminium is measured.

The Log P of Fosetyl-aluminium is determined by interpolating its retention time on the

calibration curve.

Stability Testing (Accelerated Storage)
Methodology: CIPAC Method MT 46.[23][24][25][26]

Principle: This method simulates the long-term stability of a formulation by subjecting it to

elevated temperatures for a defined period.[23][24] The properties of the formulation are then

tested to assess any degradation.
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Apparatus: Thermostatically controlled oven, suitable sealed containers.

Procedure:

A sample of the Fosetyl-aluminium formulation is placed in a sealed container, which may

be the commercial packaging.

The container is stored in an oven at a specified temperature (e.g., 54°C) for a defined

period (e.g., 14 days).[9]

After the storage period, the sample is allowed to cool to ambient temperature.

The formulation is then re-analyzed for its active ingredient content and key physical

properties (e.g., suspensibility, wettability) to determine if they still meet the required

specifications.

Suspensibility of Wettable Powders
Methodology: CIPAC Method MT 15.[27][28]

Principle: This test evaluates the ability of a wettable powder to remain suspended in water

under standardized conditions.[27]

Apparatus: Graduated cylinders, constant temperature bath, pipette.

Procedure:

A known amount of the Fosetyl-aluminium WP formulation is suspended in a specified

volume of CIPAC Standard Water D in a graduated cylinder.

The cylinder is inverted a set number of times to ensure uniform dispersion.

The suspension is allowed to stand undisturbed in a constant temperature bath (e.g.,

30°C) for a specified time (e.g., 30 minutes).[9]

The top 90% of the suspension is carefully siphoned off.
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The remaining 10% of the suspension (containing any settled material) is analyzed for its

Fosetyl-aluminium content.

The suspensibility is calculated as the percentage of the active ingredient remaining in

suspension.

Wettability of Powders
Methodology: CIPAC Method MT 53.3.[28][29][30]

Principle: This method determines the time it takes for a powder formulation to become

completely wetted when dropped onto the surface of water.[29][30]

Apparatus: Beaker, stopwatch, dropping funnel.

Procedure:

A specified volume of water is placed in a beaker.

A weighed amount of the Fosetyl-aluminium WP formulation is dropped from a specified

height onto the surface of the water.[29]

The time taken for the powder to become completely submerged and wetted, without

stirring, is recorded.[29]

Signaling Pathways and Logical Relationships
The following diagrams illustrate the degradation pathway of Fosetyl-aluminium and a typical

analytical workflow for its determination.
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Caption: Degradation pathway of Fosetyl-aluminium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b095085?utm_src=pdf-body-img
https://www.benchchem.com/product/b095085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Data Processing

Sample
(e.g., crop, soil, formulation)

Extraction
(e.g., with water or solvent)

Cleanup/Purification
(e.g., Solid Phase Extraction)

HPLC Separation
(Reversed-Phase or Ion Chromatography)

Detection
(e.g., MS/MS, UV, Conductivity)

Quantification
(using calibration standards)

Reporting of Results

Click to download full resolution via product page

Caption: General analytical workflow for Fosetyl-aluminium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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